Cas no 128041-57-6 (Cyclobutanemethanol, 3-(phenylmethoxy)-, trans-)

• Product Name: Cyclobutanemethanol, 3-(phenylmethoxy)-, trans-
• CAS No: 128041-57-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD28344028
• CID: 1222473
• PubChem ID: 15221213
• Update Time: 2025-04-20

Cyclobutanemethanol, 3-(phenylmethoxy)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, 3-(phenylmethoxy)-, trans-
• GUMINBOCIUCMJL-UHFFFAOYSA-N
• (3-Benzyloxy-cyclobutyl)-methanol
• trans-3-Benzyloxycyclobutylmethanol
• AT38383
• AT38375
• MFCD28344050
• (trans-3-(Benzyloxy)cyclobutyl)methanol
• AT11874
• CS-0214889
• DTXSID501276479
• 156865-32-6
• MFCD28344028
• SCHEMBL8348108
• BS-40815
• SCHEMBL8345375
• (3-phenylmethoxycyclobutyl)methanol
• BS-40811
• SCHEMBL583269
• (3-(benzyloxy)cyclobutyl)methanol
• 141352-64-9
• (cis-3-(Benzyloxy)cyclobutyl)methanol
• [cis-3-(Benzyloxy)cyclobutyl]methanol
• EN300-2012780
• [3-(benzyloxy)cyclobutyl]methanol
• DA-32076
• 3-(Phenylmethoxy)cyclobutanemethanol
• cis-3-(Phenylmethoxy)cyclobutanemethanol
• 128041-57-6
• [trans-3-(Benzyloxy)cyclobutyl]methanol
• cis-3-Benzyloxycyclobutylmethanol

• MDL： MFCD28344028
• Inchi： 1S/C12H16O2/c13-8-11-6-12(7-11)14-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
• InChI Key： GUMINBOCIUCMJL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(CO)C1

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų